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Disclaimer: The N,N-Dimethyl-L-phenylalanine copper (II) complex is a novel research

compound with limited direct literature. The following application notes and protocols are based

on established principles of coordination chemistry and extensive data from analogous copper

(II) amino acid complexes. These guidelines are intended to serve as a starting point for

research and development.

Introduction: A Chiral Catalyst and Bioactive
Candidate
The N,N-Dimethyl-L-phenylalanine copper (II) complex represents a fascinating convergence

of chirality, metal catalysis, and potential biological activity. The ligand, N,N-Dimethyl-L-
phenylalanine, is a derivative of the essential amino acid L-phenylalanine, featuring two

methyl groups on the amine nitrogen. This N,N-dialkylation imparts unique steric and electronic
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properties to the ligand, which are expected to influence the geometry, stability, and reactivity of

its copper (II) complex.

The presence of the chiral center from the L-phenylalanine backbone makes this complex a

prime candidate for applications in asymmetric catalysis, where the stereochemistry of the

ligand can direct the formation of specific enantiomers of a product. Furthermore, copper

complexes of amino acids and their derivatives have demonstrated significant potential in

medicinal chemistry, exhibiting both antimicrobial and anticancer properties.[1][2][3] The N,N-

dimethyl substitution may enhance the lipophilicity of the complex, potentially improving its cell

membrane permeability and biological activity.[1]

This document provides a comprehensive guide to the proposed synthesis, characterization,

and potential applications of the N,N-Dimethyl-L-phenylalanine copper (II) complex, complete

with detailed experimental protocols.

Synthesis and Characterization
While a specific synthesis for the N,N-Dimethyl-L-phenylalanine copper (II) complex is not

extensively documented, a reliable protocol can be adapted from standard methods for

preparing copper (II) amino acid complexes.[4]

Proposed Synthesis Protocol
This protocol outlines the synthesis of a likely bis(N,N-Dimethyl-L-phenylalaninato)copper(II)

complex.

Materials:

N,N-Dimethyl-L-phenylalanine (CAS: 17469-89-5)

Copper (II) sulfate pentahydrate (CuSO₄·5H₂O) or Copper (II) chloride dihydrate

(CuCl₂·2H₂O)

Sodium hydroxide (NaOH)

Methanol

Deionized water
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Diethyl ether

Procedure:

Ligand Preparation: Dissolve N,N-Dimethyl-L-phenylalanine (2 mmol) in a minimal amount

of deionized water containing sodium hydroxide (2 mmol) to form the sodium salt of the

amino acid.

Copper Salt Solution: In a separate flask, dissolve the copper (II) salt (1 mmol) in deionized

water.

Complexation: Slowly add the copper (II) salt solution to the ligand solution with constant

stirring. A color change (typically to blue or green) should be observed, indicating complex

formation.

pH Adjustment: Adjust the pH of the reaction mixture to approximately 7 using a dilute NaOH

solution.

Precipitation and Isolation: The complex may precipitate out of the solution upon standing or

can be encouraged by the slow addition of a less polar solvent like methanol or by cooling

the solution.

Washing and Drying: Collect the precipitate by filtration, wash with cold deionized water,

followed by a small amount of diethyl ether to aid in drying. Dry the complex under vacuum.

Characterization
The synthesized complex should be thoroughly characterized to confirm its structure and purity.
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Technique Expected Observations

FT-IR Spectroscopy

Disappearance of the carboxylic acid O-H

stretch. A shift in the asymmetric and symmetric

carboxylate (COO⁻) stretching frequencies

compared to the free ligand, confirming

coordination to the copper center. Appearance

of new bands in the low-frequency region

corresponding to Cu-N and Cu-O vibrations.

UV-Vis Spectroscopy

A broad d-d transition band in the visible region

(typically 600-800 nm), characteristic of a d⁹

Cu(II) center in a distorted octahedral or square

planar geometry.

Elemental Analysis
To confirm the empirical formula of the complex

(e.g., C₂₂H₃₀CuN₂O₄ for the bis-ligand complex).

Mass Spectrometry (ESI-MS)
To determine the molecular weight of the

complex and identify the coordinated species.

X-ray Crystallography

To definitively determine the solid-state

structure, including the coordination geometry

around the copper center and the bond lengths

and angles.

Applications in Asymmetric Catalysis
The chiral nature of the N,N-Dimethyl-L-phenylalanine ligand makes its copper complex a

promising catalyst for asymmetric reactions. The steric bulk of the N,N-dimethyl and benzyl

groups can create a well-defined chiral pocket around the copper center, influencing the

stereochemical outcome of a reaction.

Asymmetric Alkylation of Glycine Derivatives
This protocol is adapted from methodologies using chiral copper complexes for the synthesis of

α-amino acids.[5][6]

Reaction: Asymmetric alkylation of a glycine imine substrate.
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Workflow Diagram:
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Caption: Workflow for Asymmetric Alkylation.

Protocol:

Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the

N,N-Dimethyl-L-phenylalanine copper complex (5 mol%) in anhydrous toluene.
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Reaction Setup: In a separate flask, dissolve the glycine imine substrate (1 equivalent) in

anhydrous toluene.

Initiation: Add the glycine imine solution to the catalyst solution. Cool the mixture to the

desired temperature (e.g., 0 °C or -20 °C).

Reagent Addition: Add the alkyl halide (1.2 equivalents) and a non-nucleophilic base such as

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.2 equivalents) to the reaction mixture.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction with a saturated aqueous solution of

ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by flash column

chromatography.

Analysis: Determine the enantiomeric excess (ee) of the product by chiral High-Performance

Liquid Chromatography (HPLC).

Applications in Oxidation Catalysis
Copper complexes are well-known catalysts for a variety of oxidation reactions. The N,N-
Dimethyl-L-phenylalanine copper complex could potentially catalyze the oxidation of various

organic substrates.

Catalytic Oxidation of Catechol to Quinone
This protocol is based on studies of catecholase mimetic activity of copper complexes.[7]

Reaction: Oxidation of 3,5-di-tert-butylcatechol (3,5-DTBC) to 3,5-di-tert-butylquinone (3,5-

DTBQ).

Mechanism Diagram:
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Caption: Catalytic Cycle for Catechol Oxidation.

Protocol:

Solution Preparation: Prepare a stock solution of the N,N-Dimethyl-L-phenylalanine copper

complex (e.g., 1 mM) in a suitable solvent such as methanol or acetonitrile. Prepare a stock

solution of 3,5-DTBC (e.g., 100 mM) in the same solvent.

Reaction Initiation: In a quartz cuvette, add the solvent and the catalyst stock solution to

achieve the desired final catalyst concentration (e.g., 0.01 mM).

Monitoring: Place the cuvette in a UV-Vis spectrophotometer and record a baseline

spectrum. Initiate the reaction by adding a specific volume of the 3,5-DTBC stock solution to

the cuvette.
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Data Acquisition: Immediately start monitoring the increase in absorbance at the λ_max of

3,5-DTBQ (around 400 nm) over time.

Analysis: Calculate the initial rate of the reaction from the linear portion of the absorbance

vs. time plot. The turnover number (TON) and turnover frequency (TOF) can be determined

to quantify the catalytic efficiency.

Biomedical Applications
The demonstrated antimicrobial and anticancer activities of various copper complexes suggest

that the N,N-Dimethyl-L-phenylalanine copper complex could be a promising candidate for

drug development.[8][9]

Antimicrobial Activity Screening
Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

Preparation of Inoculum: Grow the bacterial strain (e.g., Staphylococcus aureus, Escherichia

coli) in a suitable broth medium overnight. Dilute the culture to achieve a standardized

inoculum size (e.g., 5 x 10⁵ CFU/mL).

Serial Dilutions: Prepare a series of twofold dilutions of the N,N-Dimethyl-L-phenylalanine
copper complex in a 96-well microtiter plate using the appropriate broth medium.

Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control

(broth with inoculum, no complex) and a negative control (broth only).

Incubation: Incubate the plate at 37 °C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the complex that completely

inhibits visible growth of the microorganism.
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Microorganism Potential MIC Range (µg/mL)

Staphylococcus aureus (Gram-positive) 10 - 100

Escherichia coli (Gram-negative) 50 - 250

Candida albicans (Fungus) 25 - 150

Note: These are hypothetical ranges based on

related copper complexes and require

experimental validation.

Anticancer Activity Screening
Protocol: MTT Assay for Cytotoxicity

Cell Culture: Culture a human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung

cancer) in the appropriate medium supplemented with fetal bovine serum and antibiotics.

Cell Seeding: Seed the cells into a 96-well plate at a specific density (e.g., 5,000 cells/well)

and allow them to adhere overnight.

Treatment: Treat the cells with various concentrations of the N,N-Dimethyl-L-phenylalanine
copper complex for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control

(solvent used to dissolve the complex).

MTT Addition: After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

IC₅₀ Calculation: The IC₅₀ value, the concentration of the complex that inhibits 50% of cell

growth, can be calculated from the dose-response curve.
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Conclusion
The N,N-Dimethyl-L-phenylalanine copper (II) complex stands as a promising yet

underexplored molecule with significant potential in catalysis and medicinal chemistry. The

protocols and application notes provided herein, though based on analogies with related

compounds, offer a robust framework for initiating research into this novel complex. Further

investigation is warranted to fully elucidate its properties and unlock its potential applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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